Cas no 84642-64-8 (Cyclohexanepropanol, b,g,4-trimethyl-)
84642-64-8 structure
Product Name:Cyclohexanepropanol, b,g,4-trimethyl-
CAS No:84642-64-8
MF:C12H24O
MW:184.318364143372
CID:728164
PubChem ID:11970851
Update Time:2025-04-19
Cyclohexanepropanol, b,g,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanol, b,g,4-trimethyl-
- 2-methyl-3-(4-methylcyclohexyl)butan-1-ol
- beta,gamma,4-trimethylcyclohexanepropanol
- NS00061319
- DTXSID701004929
- 84642-64-8
- EINECS 283-441-3
-
- Inchi: 1S/C12H24O/c1-9-4-6-12(7-5-9)11(3)10(2)8-13/h9-13H,4-8H2,1-3H3
- InChI Key: JADYNECLVZHQIE-UHFFFAOYSA-N
- SMILES: OCC(C)C(C)C1CCC(C)CC1
Computed Properties
- Exact Mass: 184.182715
- Monoisotopic Mass: 184.182715
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 4.1
Experimental Properties
- Density: 0.88
- Boiling Point: 247.757°C at 760 mmHg
- Flash Point: 109.084°C
- Refractive Index: 1.457
Cyclohexanepropanol, b,g,4-trimethyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
84642-64-8 (Cyclohexanepropanol, b,g,4-trimethyl-) Related Products
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- 104-76-7(2-Ethyl-1-hexanol)
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- 2425-77-6(2-Hexyl-1-decanol)
- 105-08-8(1,4-Cyclohexanedimethanol)
- 3236-48-4(trans-[4-(hydroxymethyl)cyclohexyl]methanol)
- 100-49-2(Cyclohexanemethanol)
- 10042-59-8(2-Propylheptanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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